Cas no 2171239-71-5 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid)
(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
- (2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid
- 2171239-71-5
- EN300-1487792
-
- Inchi: 1S/C23H25N3O6/c1-2-19(22(29)30)26-21(28)12-24-20(27)11-25-23(31)32-13-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-10,18-19H,2,11-13H2,1H3,(H,24,27)(H,25,31)(H,26,28)(H,29,30)/t19-/m0/s1
- InChI Key: TUJDVORPADEBCU-IBGZPJMESA-N
- SMILES: O(C(NCC(NCC(N[C@H](C(=O)O)CC)=O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 439.17433553g/mol
- Monoisotopic Mass: 439.17433553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 134Ų
(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1487792-0.05g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-0.1g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-0.25g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-0.5g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-1.0g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-2.5g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-5.0g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-10.0g |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1487792-50mg |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1487792-100mg |
(2S)-2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]acetamido}butanoic acid |
2171239-71-5 | 100mg |
$2963.0 | 2023-09-28 |
(2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid
Comprehensive Analysis of (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid (CAS No. 2171239-71-5)
The compound (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid (CAS No. 2171239-71-5) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) group, makes it a critical building block in solid-phase peptide synthesis (SPPS). Researchers and pharmaceutical developers frequently search for high-purity Fmoc-amino acids to ensure optimal yields in complex peptide sequences, particularly for drug discovery and biomaterial engineering.
In recent years, the demand for custom peptide synthesis has surged due to advancements in personalized medicine and therapeutic peptides. The Fmoc protection strategy offered by this compound aligns with modern green chemistry trends, as it avoids hazardous reagents like Boc (tert-butoxycarbonyl) deprotection agents. This attribute positions CAS No. 2171239-71-5 as a sustainable choice for labs focusing on environmentally friendly synthesis.
The chiral center at the (2S)-configuration of this compound ensures stereochemical precision, a key factor in peptide-based drug development. Users often inquire about its solubility (notably in DMF or DMSO) and storage conditions (–20°C under inert gas), reflecting practical concerns in lab workflows. Additionally, its role in linker chemistry for antibody-drug conjugates (ADCs) has garnered attention, as ADCs represent a booming segment in oncology research.
From an SEO perspective, trending queries like "Fmoc-amino acid applications", "CAS 2171239-71-5 supplier", and "peptide coupling reagents" highlight commercial and academic interest. The compound’s MSDS data and HPLC purity reports are also frequently requested, underscoring the need for transparency in research-grade chemicals.
In summary, (2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid exemplifies innovation in peptide chemistry, bridging gaps between academic research and industrial-scale production. Its compatibility with automated synthesizers and relevance to COVID-19 antiviral peptide studies further solidify its importance in contemporary science.
2171239-71-5 ((2S)-2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamidoacetamido}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)